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Compound of Interest

Compound Name: Diamminesilver(1+)

Cat. No.: B093023 Get Quote

Diamminesilver(I) Cation: A Technical Guide
This technical guide provides a comprehensive overview of the chemical and physical

properties of the diamminesilver(I) cation, with a focus on its synthesis, characterization, and

application in laboratory settings. This document is intended for researchers, scientists, and

professionals in the fields of chemistry and drug development.

Quantitative Data Summary
The key quantitative properties of the diamminesilver(I) cation are summarized in the table

below. These values are crucial for understanding the cation's behavior in various chemical

environments.

Property Value

Chemical Formula [Ag(NH₃)₂]⁺

Molecular Weight 141.930 g/mol [1][2][3]

Ag-N Bond Length Typically 2.1 Å - 2.3 Å[1]

N-Ag-N Bond Angle Approximately 180° (near-linear)[1]

Overall Stability Constant (β₂) 1.6 x 10⁷
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Experimental Protocols
The primary application of the diamminesilver(I) cation is as the active species in Tollens'

reagent, which is used for the qualitative detection of aldehydes. The following are detailed

protocols for the preparation of Tollens' reagent and the subsequent Tollens' test.

Preparation of Tollens' Reagent ([Ag(NH₃)₂]⁺ Solution)
Objective: To prepare a fresh solution of Tollens' reagent containing the diamminesilver(I)

cation.

Materials:

Silver nitrate (AgNO₃) solution (e.g., 0.1 M)

Sodium hydroxide (NaOH) solution (e.g., 5%)

Aqueous ammonia (NH₃ or NH₄OH) solution (e.g., dilute 2-5%)

Distilled water

Clean glass test tubes

Procedure:

To a clean test tube, add approximately 5 mL of 0.1 M silver nitrate solution.

Add a few drops of 5% sodium hydroxide solution to the silver nitrate solution. A brown

precipitate of silver(I) oxide (Ag₂O) will form.

Add dilute aqueous ammonia dropwise to the mixture while gently swirling the test tube.

Continue adding ammonia until the brown precipitate of silver(I) oxide completely dissolves,

resulting in a clear, colorless solution of diamminesilver(I) nitrate.

Safety Precautions:

Tollens' reagent should be freshly prepared and used immediately.
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Do not store Tollens' reagent, as it can form the highly explosive silver fulminate upon

standing.[4]

Dispose of the reagent and any reaction mixtures immediately after use by acidifying with

dilute acid and then flushing with a large amount of water.

Wear appropriate personal protective equipment (PPE), including safety goggles and gloves,

as silver nitrate can stain skin and clothing, and the reagents are corrosive.

Tollens' Test for Aldehydes
Objective: To detect the presence of an aldehyde in a sample using Tollens' reagent.

Materials:

Freshly prepared Tollens' reagent

Test sample (suspected to contain an aldehyde)

Clean glass test tubes

Water bath

Procedure:

Add about 1 mL of the test sample to a clean test tube.

Add approximately 2-3 mL of the freshly prepared Tollens' reagent to the test tube containing

the sample.

Gently warm the mixture in a water bath for a few minutes.[5]

Observe the formation of a silver mirror on the inner surface of the test tube.

Interpretation of Results:

Positive Test: The formation of a silver mirror indicates the presence of an aldehyde. The

aldehyde has been oxidized to a carboxylate anion, and the diamminesilver(I) cation has

been reduced to elemental silver.
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Negative Test: The absence of a silver mirror indicates that an aldehyde is not present.

Ketones, with the exception of α-hydroxy ketones, do not react with Tollens' reagent.[6]

Diagrams and Workflows
Synthesis and Application of Diamminesilver(I) Cation in
Tollens' Test
The following diagram illustrates the workflow for the preparation of Tollens' reagent and its

subsequent use in the qualitative analysis of aldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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